Cas no 72102-82-0 (4-[[5-Methoxy-4-[[2-methoxy-5-methyl-4-[(4-sulfophenyl)diazenyl]phenyl]carbamoylamino]-2-methylphenyl]diazenyl]benzenesulfonic acid)

4-[[5-Methoxy-4-[[2-methoxy-5-methyl-4-[(4-sulfophenyl)diazenyl]phenyl]carbamoylamino]-2-methylphenyl]diazenyl]benzenesulfonic acid structure
72102-82-0 structure
Product name:4-[[5-Methoxy-4-[[2-methoxy-5-methyl-4-[(4-sulfophenyl)diazenyl]phenyl]carbamoylamino]-2-methylphenyl]diazenyl]benzenesulfonic acid
CAS No:72102-82-0
MF:C29H28N6O9S2
MW:668.697423934937
CID:2671090

4-[[5-Methoxy-4-[[2-methoxy-5-methyl-4-[(4-sulfophenyl)diazenyl]phenyl]carbamoylamino]-2-methylphenyl]diazenyl]benzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4'-[Carbonylbis[imino(2-methyl-5-methoxy-4,1-phenylene)azo]]bisbenzenesulfonic acid
    • 4-[[5-Methoxy-4-[[2-methoxy-5-methyl-4-[(4-sulfophenyl)diazenyl]phenyl]carbamoylamino]-2-methylpheny
    • 4-[[5-Methoxy-4-[[2-methoxy-5-methyl-4-[(4-sulfophenyl)diazenyl]phenyl]carbamoylamino]-2-methylphenyl]diazenyl]benzenesulfonic acid
    • Inchi: 1S/C29H28N6O9S2/c1-17-13-25(27(43-3)15-23(17)34-32-19-5-9-21(10-6-19)45(37,38)39)30-29(36)31-26-14-18(2)24(16-28(26)44-4)35-33-20-7-11-22(12-8-20)46(40,41)42/h5-16H,1-4H3,(H2,30,31,36)(H,37,38,39)(H,40,41,42)/b34-32+,35-33+
    • InChI Key: OCAQBMAMZPIWJL-XUXOKTBYSA-N
    • SMILES: S(C1C=CC(=CC=1)/N=N/C1=CC(=C(C=C1C)NC(NC1=C(C=C(C(C)=C1)/N=N/C1C=CC(=CC=1)S(=O)(=O)O)OC)=O)OC)(=O)(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 10
  • Complexity: 1180
  • Topological Polar Surface Area: 235

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